![molecular formula C18H23NO3S B226315 4-ethoxy-2,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide](/img/structure/B226315.png)
4-ethoxy-2,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide
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Overview
Description
4-ethoxy-2,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide, also known as EPM-706, is a chemical compound that has gained considerable attention in the field of scientific research due to its potential as a therapeutic agent. EPM-706 is a sulfonylurea derivative that has been shown to possess anti-cancer properties, making it a promising candidate for the development of new anti-cancer drugs.
Mechanism of Action
The exact mechanism of action of 4-ethoxy-2,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide is not fully understood. However, it is believed that this compound exerts its anti-cancer effects by inhibiting the activity of a protein called heat shock protein 90 (HSP90). HSP90 is a chaperone protein that is essential for the stability and function of many proteins involved in cancer cell growth and survival. By inhibiting HSP90, this compound disrupts the function of these proteins, leading to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer activity, this compound has been shown to exert anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases. This compound has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-ethoxy-2,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide for lab experiments is its high purity and high yield synthesis. This allows for reliable and reproducible results in experiments. Additionally, this compound has been extensively studied for its anti-cancer properties, making it a well-established compound for research purposes. However, one limitation of this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on 4-ethoxy-2,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide. One area of interest is the development of new anti-cancer drugs based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in other diseases, such as inflammatory and neurodegenerative diseases. Finally, research on the pharmacokinetics and pharmacodynamics of this compound is needed to better understand its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 4-ethoxy-2,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide involves a multi-step process that begins with the reaction of 4-ethoxy-2,5-dimethylbenzenesulfonyl chloride with 2-phenylethylamine. The resulting product is then subjected to further reactions to produce the final compound, this compound. The synthesis of this compound has been optimized to yield high purity and high yield, making it a viable compound for research purposes.
Scientific Research Applications
4-ethoxy-2,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide has been extensively studied for its potential as an anti-cancer agent. In vitro studies have shown that this compound inhibits the growth of a wide range of cancer cells, including breast cancer, lung cancer, and colon cancer. In vivo studies have also demonstrated the anti-tumor activity of this compound in animal models of cancer.
properties
Molecular Formula |
C18H23NO3S |
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Molecular Weight |
333.4 g/mol |
IUPAC Name |
4-ethoxy-2,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide |
InChI |
InChI=1S/C18H23NO3S/c1-4-22-17-12-15(3)18(13-14(17)2)23(20,21)19-11-10-16-8-6-5-7-9-16/h5-9,12-13,19H,4,10-11H2,1-3H3 |
InChI Key |
FPQSZUOIIKGSDK-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C(=C1)C)S(=O)(=O)NCCC2=CC=CC=C2)C |
Canonical SMILES |
CCOC1=C(C=C(C(=C1)C)S(=O)(=O)NCCC2=CC=CC=C2)C |
Origin of Product |
United States |
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